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Cat. No.: B611015

Get Quote

A Comprehensive Overview of the O-GlcNAc Transferase Inhibitor: CAS Number 442665-87-4

This guide provides a detailed technical overview of Ogt-IN-2 (also known as ST045849), a

potent inhibitor of O-GlcNAc Transferase (OGT). It is intended for researchers, scientists, and

drug development professionals, offering in-depth information on its chemical properties,

mechanism of action, and practical applications in scientific research.

Introduction to Ogt-IN-2 and its Target: O-GlcNAc
Transferase (OGT)
O-GlcNAc Transferase is a highly conserved and essential enzyme that catalyzes the addition

of a single N-acetylglucosamine (GlcNAc) sugar moiety onto serine and threonine residues of a

vast number of nuclear, cytoplasmic, and mitochondrial proteins.[1][2] This dynamic post-

translational modification, known as O-GlcNAcylation, plays a crucial role in regulating a

multitude of cellular processes, including signal transduction, transcription, metabolism, and

cell cycle control.[1][3] Given its central role in cellular homeostasis, dysregulation of OGT

activity has been implicated in the pathophysiology of numerous diseases, including cancer,

diabetes, and neurodegenerative disorders.[4][5]
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Ogt-IN-2 has emerged as a valuable chemical tool for studying the biological functions of OGT

and the consequences of its inhibition. As a potent inhibitor, it allows for the acute and

reversible modulation of O-GlcNAcylation levels, providing insights into the roles of this

modification in various physiological and pathological contexts.

Chemical and Physical Properties of Ogt-IN-2
A thorough understanding of the physicochemical properties of a research compound is

paramount for its effective use in experimental settings. Key properties of Ogt-IN-2 are

summarized in the table below.

Property Value

CAS Number 442665-87-4[6]

Molecular Formula C₂₃H₂₇ClN₂O₃S[6]

Molecular Weight 446.99 g/mol [6]

Appearance White to off-white solid[6]

Purity ≥98%

Solubility and Storage:

Proper handling and storage are critical to maintain the integrity and activity of Ogt-IN-2.

Solubility: Ogt-IN-2 is soluble in DMSO up to 125 mg/mL (279.65 mM) with the aid of

ultrasonication.[6] It is also reported to be soluble in ethanol to 100 mM. For in vivo studies,

formulations in a mixture of DMSO, PEG300, Tween-80, and saline have been described to

achieve a suspended solution.[6]

Storage: As a powder, Ogt-IN-2 should be stored at -20°C for up to 3 years.[6] In solvent,

stock solutions are best stored at -80°C for up to 6 months.[6] Repeated freeze-thaw cycles

should be avoided.[6]

Mechanism of Action and Biological Activity
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Ogt-IN-2 functions as a potent inhibitor of O-GlcNAc Transferase.[7] Most OGT inhibitors act by

competing with the enzyme's substrate, UDP-GlcNAc, at the active site.[1] This competitive

inhibition prevents the transfer of GlcNAc to target proteins, leading to a global reduction in O-

GlcNAcylation levels.

Inhibitory Potency:

The inhibitory activity of Ogt-IN-2 has been quantified against different isoforms of OGT:

OGT Isoform IC₅₀ Value

sOGT (short OGT) 30 ± 2 μM[6]

ncOGT (nucleocytoplasmic OGT) 53 ± 7 μM[6]

The diagram below illustrates the fundamental principle of OGT inhibition.
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Caption: Mechanism of OGT inhibition by Ogt-IN-2.

Applications in Research
Ogt-IN-2 has been utilized in various research areas to investigate the role of O-GlcNAcylation.

Cancer Research
Aberrant O-GlcNAcylation is a recognized hallmark of many cancers, contributing to

phenotypes such as increased proliferation, metabolic reprogramming, and metastasis.[8][9]

Ogt-IN-2 has been shown to:

Reduce proliferation and viability of prostate cancer cells in vitro.
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Reprogram prostate cancer cell metabolism, leading to decreased glucose consumption.[1]

Suppress the growth of gastrointestinal tract cancers, including hepatocellular carcinoma

and colorectal cancer, in both in vitro and in vivo models.[10]

The role of OGT in cancer is multifaceted, impacting key signaling pathways and the stability of

oncogenic proteins.[8] For instance, OGT-mediated O-GlcNAcylation can promote the stability

of MEK2, a component of the MAPK signaling pathway, thereby enhancing breast cancer cell

proliferation and migration.[8]

Neurobiology
O-GlcNAcylation is highly enriched in the nervous system and is crucial for neuronal

development, function, and survival.[11][12] Studies have demonstrated that:

OGT is essential for sensory neuron survival and maintenance.[12]

Ogt depletion impairs neuronal maturation, including dendritic growth and spine

development, by decreasing the activity of the Wnt/β-catenin signaling pathway.[11][13]

Ogt deficiency can lead to abnormal cerebellar function and behavioral deficits by

modulating the RhoA/ROCK signaling pathway.[14]

Ogt-IN-2 can be a valuable tool to probe the dynamic role of O-GlcNAcylation in both normal

neuronal processes and in the context of neurodegenerative diseases where this modification

is often dysregulated.

Developmental Biology
Ogt-IN-2 has been used to study the impact of O-GlcNAcylation on embryonic development.

One notable study demonstrated that Ogt-IN-2 decreases markers of ER stress and apoptosis

in pregnant diabetic mice and reduces neural tube defects in their embryos, highlighting the

importance of balanced O-GlcNAcylation during embryogenesis.

Experimental Protocols
In Vitro OGT Inhibition Assay (General Protocol)
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While a specific protocol for Ogt-IN-2 is not readily available in the public domain, a general

luminescence-based assay, such as the UDP-Glo™ Glycosyltransferase Assay, can be

adapted to determine its IC₅₀ value. This assay measures the amount of UDP produced during

the OGT-catalyzed reaction.

Materials:

Recombinant human OGT

Peptide or protein substrate (e.g., a known OGT substrate peptide)

UDP-GlcNAc

Ogt-IN-2

UDP-Glo™ Glycosyltransferase Assay kit

Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 12.5 mM MgCl₂, 1 mM DTT)

Procedure:

Prepare a reaction mixture containing recombinant OGT and the substrate peptide in the

assay buffer.

Add varying concentrations of Ogt-IN-2 (or vehicle control) to the reaction mixture.

Initiate the reaction by adding UDP-GlcNAc.

Incubate the reaction at 37°C for a defined period (e.g., 60 minutes).

Stop the reaction and add the UDP-Glo™ Detection Reagent.

Incubate at room temperature to allow for the conversion of UDP to ATP and subsequent

light production.

Measure the luminescence using a plate reader. The signal is inversely proportional to OGT

activity.
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Calculate the percentage of inhibition for each Ogt-IN-2 concentration and determine the

IC₅₀ value by fitting the data to a dose-response curve.

Start
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Caption: Workflow for an in vitro OGT inhibition assay.

Cellular O-GlcNAcylation Assay (Western Blot)
To assess the effect of Ogt-IN-2 on global O-GlcNAcylation levels in cells, Western blotting is a

standard method.

Procedure:

Culture cells to the desired confluency.

Treat cells with varying concentrations of Ogt-IN-2 (or vehicle control) for a specified

duration (e.g., 24 hours).

Lyse the cells in a suitable buffer supplemented with protease and O-GlcNAcase inhibitors

(to preserve the O-GlcNAc modification).

Determine the total protein concentration of the lysates.

Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose

membrane.

Block the membrane and then probe with a primary antibody that specifically recognizes O-

GlcNAcylated proteins (e.g., anti-O-GlcNAc antibody [RL2]).

Incubate with an appropriate secondary antibody conjugated to a detection enzyme (e.g.,

HRP).

Detect the signal using a chemiluminescent substrate.

Normalize the O-GlcNAc signal to a loading control (e.g., β-actin or GAPDH).

Signaling Pathways Modulated by OGT Inhibition
The inhibition of OGT by compounds like Ogt-IN-2 can have widespread effects on cellular

signaling due to the extensive crosstalk between O-GlcNAcylation and other post-translational
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modifications, particularly phosphorylation.

mTOR Signaling: OGT inhibition has been shown to promote mTOR-dependent autophagy

in neurons.[15] Mechanistically, OGT can suppress mTOR activity by restricting proteasome

activity and maintaining intracellular amino acid homeostasis.[16]

Wnt/β-catenin Signaling: OGT is essential for the proper functioning of the Wnt/β-catenin

pathway, which is critical for embryonic development and neuronal maturation.[11][13]

Hippo/YAP Pathway: Under glucose-rich conditions, OGT-mediated O-GlcNAcylation of YAP

promotes its nuclear translocation and pro-proliferative gene expression, a process that can

be reversed by OGT inhibition.[17]

The diagram below provides a simplified overview of the interplay between OGT and key

signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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